![molecular formula C13H23NO B2816943 1-(2-Cyclopentylpyrrolidin-1-yl)-2-methylpropan-1-one CAS No. 1457317-28-0](/img/structure/B2816943.png)
1-(2-Cyclopentylpyrrolidin-1-yl)-2-methylpropan-1-one
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Description
1-(2-Cyclopentylpyrrolidin-1-yl)-2-methylpropan-1-one, also known as Pentedrone, is a synthetic cathinone that has gained popularity in recent years due to its potential as a research chemical. Pentedrone is a derivative of cathinone, a naturally occurring stimulant found in the khat plant. Pentedrone has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
Synthesis and Structural Characterization
Synthesis of Pyrrolidin-2-ones Derivatives : A study focused on synthesizing pyrrolidin-2-ones and their derivatives, highlighting their role in the synthesis of biologically active molecules. The research presents a method for introducing various substituents into the nucleus of pyrrolidin-2-ones, which is crucial for developing new medicinal compounds with improved biological activity (Rubtsova et al., 2020).
Chemical Properties and Reactions : Another study discussed the unusual regio- and stereo-chemistry observed in the reaction of methyl (E)- and (Z)-β-styryl sulphone with pyrrolidin-1-yl-4-t-butylcyclohexene. The research sheds light on the specific reactions and structural peculiarities of compounds related to pyrrolidin-1-yl structures, which could inform the synthesis and functionalization of similar compounds (Fabrissin et al., 1980).
Potential Applications
Pharmacological Potential : Research on novel nortopsentin analogues, including 1H-pyrrolo[2,3-b]pyridine derivatives, demonstrated their antitumor activity in experimental models of diffuse malignant peritoneal mesothelioma (DMPM). This study suggests the potential therapeutic applications of compounds with pyrrolidin structures in treating rare and rapidly fatal diseases (Carbone et al., 2013).
Biofuel Production : A study on engineered ketol-acid reductoisomerase and alcohol dehydrogenase in Escherichia coli demonstrated the feasibility of anaerobic 2-methylpropan-1-ol production at theoretical yield. This research highlights the potential of modifying enzymatic pathways to improve biofuel production efficiency, which could be relevant for compounds with similar structures (Bastian et al., 2011).
properties
IUPAC Name |
1-(2-cyclopentylpyrrolidin-1-yl)-2-methylpropan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO/c1-10(2)13(15)14-9-5-8-12(14)11-6-3-4-7-11/h10-12H,3-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IISVYSNCUDYUDG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCCC1C2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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